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Compound of Interest

Compound Name: Diboron tetrachloride

CAS No.: 13701-67-2

Cat. No.: B085474

Get Quote

Executive Summary
This technical guide details the structural analysis of diboron tetrachloride (

), a highly reactive boron subhalide. While

serves as a critical precursor in the synthesis of organoboron pharmacophores and boron
clusters, its physical characterization presents unique challenges due to its volatility, moisture
sensitivity, and conformational polymorphism.

This document focuses on the solid-state transition from the staggered (

) gas-phase conformer to the planar (

) crystalline form—a classic example of crystal packing forces overcoming internal rotational
barriers.

Physicochemical Context & The Conformational
Paradox
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Before initiating structural analysis, researchers must understand the thermodynamic

landscape of the molecule.

exhibits a phenomenon known as conformational polymorphism driven by phase state.

Property Specification

Formula

Molecular Weight 163.43 g/mol

Physical State (RT) Colorless, fuming liquid

Melting Point -93 °C (180 K)

Reactivity Hydrolyzes violently; potential pyrophoricity

Gas Phase Symmetry
Staggered (

)

Solid Phase Symmetry
Planar (

)

The Scientific Hook: In the gas phase and liquid state, steric repulsion between chlorine atoms

and hyperconjugative effects favor a staggered geometry (dihedral angle = 90°). However,

upon crystallization, the molecule flattens into a planar geometry.[1] This guide explains how to

capture and validate this structure using in situ X-ray diffraction.

Experimental Protocol: In Situ Low-Temperature
Crystallography
Handling

requires strict exclusion of air and moisture. Standard crystal mounting (oil drop loop) is
impossible due to the compound's liquid state at room temperature and high reactivity.

Safety & Preparation
Environment: All manipulations must occur within an Argon-filled glovebox (
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ppm

).

Containment: Use thin-walled Lindemann glass or quartz capillaries (0.3 – 0.5 mm diameter).

PPE: Flame-retardant lab coat, nitrile gloves (double-gloved), and face shield.

The Crystallization Workflow
The following protocol utilizes a zone-melting technique to grow a single crystal directly on the

diffractometer.
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Figure 1: In Situ Crystallization Workflow for Reactive Liquids
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Step-by-Step Methodology
Capillary Loading: Inside the glovebox, draw liquid

into the capillary via capillary action. Do not overfill; a 10mm column is sufficient.
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Sealing: Temporarily plug the capillary with high-vacuum grease. Remove from the glovebox

and immediately flame-seal the glass using a micro-torch. Critical: Ensure the glass fuses

completely to prevent hydrolysis during the experiment.

Mounting & Freezing: Mount the capillary on the goniometer head. Center it in the X-ray

beam. Rapidly block the cryostream (set to 100 K) to flash-freeze the sample.

Optical Validation: The sample will likely freeze into a polycrystalline mass (opaque).

Zone Melting (The Art):

Raise the temperature of the cryostream to just below the melting point (~175 K).

Use a localized heat source (or block the cold stream momentarily) to melt all but a tiny

seed crystal at the tip.

Slowly cool back down. The liquid should propagate as a single domain from the seed.

Success Indicator: The sample becomes transparent/clear, and the diffraction pattern

shows sharp, discrete spots rather than Debye-Scherrer rings.

Structural Data Analysis
Once a high-quality dataset is collected, the structure solution reveals the planar geometry.

Crystal Data Parameters
Crystal System: Orthorhombic[2]

Space Group:

(No. 61)[3]

Z (Molecules per unit cell): 4

Symmetry: Centrosymmetric (The molecule sits on a center of inversion).

Key Metric Comparison
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The table below highlights the drastic structural shift between phases.

Structural Parameter Gas Phase (ED) Solid State (XRD)

Technique Electron Diffraction X-Ray Diffraction (110 K)

Symmetry Point Group (Staggered) (Planar)

Cl-B-B-Cl Dihedral Angle

B-B Bond Length Å Å

B-Cl Bond Length Å Å

Note: The B-B bond elongation in the solid state is counter-intuitive to standard conjugation

models (where planarity usually implies shorter

-active bonds) and is attributed to the specific packing requirements of the large chlorine
atoms.

Theoretical Underpinnings: Why Planar?
The planar structure of

in the solid state is a textbook case of Lattice Energy Stabilization.

The Energy Trade-off
Internal Energy: The staggered conformation is lower in energy by approximately 1-2

kcal/mol in isolation (gas phase). This minimizes steric clash between the bulky Cl atoms.

Lattice Energy: In the solid state, the planar molecules pack more efficiently. The gain in van

der Waals interactions and favorable stacking enthalpy (

) overrides the small internal rotational barrier.
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Figure 2: Energetic Drivers of Conformational Change
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Application in Research & Synthesis
Understanding the structure of

is not merely academic; it dictates its reactivity profile in synthetic chemistry and drug
development.

Diboration Reactions: The B-B bond is the reactive site.

adds across alkenes and alkynes to form vicinal bis(dichloroboranes).

Precursor to Boronic Esters: The resulting chlorides are readily converted to boronic esters

(e.g., pinacol esters), which are the standard coupling partners in Suzuki-Miyaura cross-

couplings.

Relevance: This pathway is used to synthesize biaryl motifs found in drugs like Losartan

and Bortezomib.

Cluster Synthesis: The planar geometry facilitates the formation of larger polyhedral boranes

(

) under reductive conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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